Cas no 1016822-98-2 (Benzeneacetic acid, α-(3-methylbutoxy)-)

• Product Name: Benzeneacetic acid, α-(3-methylbutoxy)-
• CAS No: 1016822-98-2
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5321292
• Update Time: 2025-10-31

Benzeneacetic acid, α-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-(3-methylbutoxy)-
• 2-(3-methylbutoxy)-2-phenylacetic acid
• Z316259106

• Inchi： 1S/C13H18O3/c1-10(2)8-9-16-12(13(14)15)11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,14,15)
• InChI Key： FGHDZIRKBRPXGB-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1C=CC=CC=1)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 207
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Benzeneacetic acid, α-(3-methylbutoxy)-

Benzeneacetic acid, α-(3-methylbutoxy)- (CAS No. 1016822-98-2): A Comprehensive Overview

Benzeneacetic acid, α-(3-methylbutoxy)-, identified by its Chemical Abstracts Service (CAS) number 1016822-98-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains. The molecular structure of Benzeneacetic acid, α-(3-methylbutoxy)- consists of a benzene ring substituted with an acetic acid moiety and an α-(3-methylbutoxy) group, which contributes to its distinct chemical properties and reactivity.

The synthesis and characterization of Benzeneacetic acid, α-(3-methylbutoxy)- have been subjects of extensive research. The introduction of the α-(3-methylbutoxy) group into the benzeneacetic acid backbone introduces a new dimension of chemical functionality, making it a versatile intermediate in the synthesis of more complex molecules. This modification enhances the compound's solubility and reactivity, making it particularly useful in pharmaceutical applications where bioavailability and metabolic stability are critical factors.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds derived from benzeneacetic acid derivatives. The structural motif of Benzeneacetic acid, α-(3-methylbutoxy)- has been explored for its potential in modulating various biological pathways. Specifically, researchers have been investigating its role in the development of drugs targeting neurological disorders. The compound's ability to interact with specific enzymes and receptors has opened up new avenues for therapeutic intervention.

One of the most compelling aspects of Benzeneacetic acid, α-(3-methylbutoxy)- is its potential as a scaffold for drug design. The benzene ring provides a stable aromatic core, while the acetic acid and α-(3-methylbutoxy) groups offer sites for further functionalization. This flexibility has allowed chemists to tailor the compound's properties to meet specific pharmacological requirements. For instance, modifications to the α-(3-methylbutoxy) group can influence the compound's pharmacokinetics, including its absorption, distribution, metabolism, and excretion (ADME) profiles.

The latest research in this field has highlighted the compound's role in developing novel anti-inflammatory agents. Inflammatory processes are central to many chronic diseases, and inhibiting key inflammatory pathways has become a major focus in drug discovery. Studies have shown that derivatives of Benzeneacetic acid, α-(3-methylbutoxy)- can modulate inflammatory responses by interacting with cyclooxygenase (COX) enzymes and other inflammatory mediators. This has led to the development of promising lead compounds for further optimization.

Another area where Benzeneacetic acid, α-(3-methylbutoxy)- has shown promise is in the treatment of metabolic disorders. Obesity and type 2 diabetes are global health challenges, and finding effective treatments remains a priority. Research indicates that this compound can influence lipid metabolism by interacting with peroxisome proliferator-activated receptors (PPARs), which are key regulators of fat storage and glucose homeostasis. By modulating PPAR activity, Benzeneacetic acid, α-(3-methylbutoxy)- derivatives may offer a new therapeutic approach to managing these conditions.

The synthetic pathways for producing Benzeneacetic acid, α-(3-methylbutoxy)- have also been refined in recent years. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the α-(3-methylbutoxy) group onto the benzene ring with high selectivity and yield. These improvements not only enhance the practicality of producing the compound but also align with green chemistry principles by reducing waste and energy consumption.

In addition to its pharmaceutical applications, Benzeneacetic acid, α-(3-methylbutoxy)- has found utility in materials science. Its unique chemical properties make it a valuable building block for designing advanced materials with specific functionalities. For instance, researchers have explored its use in creating polymers with enhanced thermal stability or biodegradability. These materials could find applications in industries ranging from packaging to electronics.

The future prospects for Benzeneacetic acid, α-(3-methylbutoxy)- are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between chemists, biologists, and pharmacologists are likely to drive further innovation in this field. As our understanding of biological systems grows more sophisticated, compounds like this will play an increasingly important role in developing targeted therapies.

In conclusion, Benzeneacetic acid, α-(3-methylbutoxy)- (CAS No. 1016822-98-2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its biological activity opens up new possibilities for drug development. As research progresses，this compound is poised to make substantial contributions to medicine、materials science，and beyond.